Cas no 132945-78-9 (tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate
• CAS No: 132945-78-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD03419277
• CID: 64231
• PubChem ID: 329768044
• Update Time: 2025-06-08

tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-Cyanopyrrolidine
• (S)-1-N-(tert-Butoxycarbonyl)-3-cyanopyrrolidine
• (S)-1-N-BOC-3-CYANO-PYRROLIDINE
• (S)-tert-butyl 3-cyanopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (3S)-
• (S)-(+)-1-Boc-3-cyanopyrrolidine
• (S)-1-Boc-3-cyano-pyrrolidine
• (S)-1-t-butoxycarbonyl-3-cyanopyrrolidine
• (S)-3-Cyano-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-N-Boc-3-Cyanopyrrolidine
• n-t-boc-3(s)-cyanopyrrolidine
• S-1-Boc-3-cyanopyrrolidine
• (S)-1-Boc-3-cyanopyrrolid...
• (S)-TERT-BUTYL-3-CYANOPYRROLIDINE-1-CARBOXYLATE
• tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate
• (S)-1-N-BOC-3-CYANOPYRROLIDINE
• 1-Pyrrolidinecarboxylicacid, 3-cyano-, 1,1-dimethylethyl ester, (3S)-
• 1-pyrrolidinecarboxylic acid, 3-cyano-, 1,1-
• R35ETK6F9K
• 1-N-Boc-3-cyanopyrrolidine, (S)-
• EN300-7173848
• AC-2239
• DS-12034
• AM20080236
• 1-Pyrrolidinecarboxylic acid, 3-cyano-, 1,1-dimethylethyl ester, (S)-
• MFCD03419277
• 132945-78-9
• AKOS005258717
• Q-102854
• (S)-1-Boc-3-cyanopyrrolidine, 96%
• DTXSID50373539
• B66769
• 1,1-Dimethylethyl (3S)-3-cyano-1-pyrrolidinecarboxylate
• CS-W009076
• SCHEMBL1968766
• Q-102860
• VDDMCMFPUSCJNA-MRVPVSSYSA-N
• AKOS006343475
• DB-005550

• MDL： MFCD03419277
• Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h8H,4-5,7H2,1-3H3/t8-/m1/s1
• InChI Key： VDDMCMFPUSCJNA-MRVPVSSYSA-N
• SMILES： O(C(N1CC[C@H](C#N)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.12100
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.08
• Melting Point: No data available
• Boiling Point: 307.9±35.0 °C at 760 mmHg
• Flash Point: 140.0±25.9 °C
• Refractive Index: 1.488
• PSA: 53.33000
• LogP: 1.70488
• Optical Activity: [α]/D +24.0±2.0°, c = 1 in methanol
• Sensitiveness: Sensitive to humidity and light

tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H301,H315,H319,H317,H335
• Warning Statement： P261,P301+P310,P305+P351+P338,P302+P352,P405,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate

Professional Introduction to tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate (CAS No. 132945-78-9)

tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate, with the CAS number 132945-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a (3S) configuration, contribute to its distinct chemical properties and biological interactions.

The synthesis of tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the importance of stereochemistry in pharmaceutical development. The (3S) configuration, in particular, is crucial as it determines the molecule's interaction with biological targets. Recent advancements in chiral synthesis have enabled more efficient and scalable production methods for such enantiomerically pure compounds, which is essential for developing drugs with improved efficacy and reduced side effects.

In the realm of pharmaceutical research, tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate has been explored for its potential role in modulating various biological pathways. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of new therapeutic agents. For instance, its structural motif is reminiscent of molecules that have shown activity against inflammatory diseases and neurological disorders. The cyanopyrrolidine core is particularly interesting as it can serve as a scaffold for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications.

One of the most compelling aspects of tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate is its versatility in drug design. The combination of the cyano group and the carboxylate moiety provides multiple sites for chemical modification, enabling the creation of libraries of analogs with tailored pharmacological profiles. This flexibility is crucial for hit identification and optimization processes in drug discovery. Furthermore, the tert-butyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability—key factors in drug development.

The latest research in this area has focused on understanding the mechanistic aspects of how tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate interacts with biological systems. Computational studies have played a significant role in predicting binding affinities and identifying potential binding pockets on target proteins. These insights have guided experimental efforts to optimize the compound's potency and selectivity. Additionally, preclinical studies have begun to explore its pharmacokinetic properties, providing valuable data on its absorption, distribution, metabolism, and excretion (ADME) profiles.

The significance of stereochemistry in the efficacy of pharmaceutical compounds cannot be overstated. The (3S) configuration of tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate is a prime example of how subtle differences in molecular structure can lead to significant variations in biological activity. This underscores the importance of rigorous stereochemical control during synthesis and highlights the need for advanced analytical techniques to characterize enantiomeric purity. Techniques such as chiral HPLC and NMR spectroscopy are indispensable tools in ensuring that pharmaceutical candidates meet stringent quality standards.

As research continues to evolve, new applications for tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate are likely to emerge. The growing interest in precision medicine has spurred efforts to develop targeted therapies based on highly specific molecular interactions. This compound's unique structural features make it a valuable building block for designing molecules that can interact with biological targets in a highly selective manner. Such advancements hold promise for treating complex diseases that require nuanced therapeutic approaches.

The industrial production of tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate also reflects broader trends in pharmaceutical manufacturing. The shift towards greener chemistry has prompted researchers to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Innovations in catalytic processes and solvent systems are being explored to enhance efficiency while maintaining high yields and purity standards. These efforts align with global initiatives to promote sustainable practices across the pharmaceutical industry.

In conclusion, tert-butyl (3S)-3-cyanopyrrolidine-1-carboxylate represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemical configuration makes it a versatile scaffold for drug discovery. As research progresses, this compound is poised to play an increasingly important role in addressing unmet medical needs through innovative chemical design and synthetic methodologies.